Cas no 2742653-48-9 (2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride)

• Product Name: 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride
• CAS No: 2742653-48-9
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• CID: 5968861
• PubChem ID: 165691865
• Update Time: 2025-06-14

2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37267173
• 2-(piperidin-3-yl)ethane-1-sulfonamide hydrochloride
• 2742653-48-9
• 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride

• Inchi： 1S/C7H16N2O2S.ClH/c8-12(10,11)5-3-7-2-1-4-9-6-7;/h7,9H,1-6H2,(H2,8,10,11);1H
• InChI Key： MQLCCDIYLDEARU-UHFFFAOYSA-N
• SMILES： Cl.S(CCC1CNCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 228.0699267g/mol
• Monoisotopic Mass: 228.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride

Comprehensive Overview of 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride (CAS No. 2742653-48-9)

2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride (CAS No. 2742653-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and sulfonamide functional group, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a bioactive scaffold, which could be leveraged to develop novel therapeutics targeting neurological and metabolic disorders.

The structural uniqueness of 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride lies in its combination of a piperidine ring and a sulfonamide moiety. These features make it a promising candidate for modulating enzyme activity or receptor binding, which aligns with current trends in precision medicine and targeted therapy. With the growing demand for small-molecule inhibitors and allosteric modulators, this compound is increasingly relevant in high-throughput screening and hit-to-lead optimization processes.

In recent years, the scientific community has focused on the potential of 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride to address challenges in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Its blood-brain barrier permeability and neuroprotective properties are areas of active investigation. Additionally, its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies, a critical factor in preclinical research.

From a synthetic chemistry perspective, the preparation of 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride involves multi-step organic transformations, including reductive amination and sulfonylation. These methods are optimized to achieve high yields and purity, ensuring reproducibility for industrial and academic applications. The compound's stability under physiological conditions further underscores its utility in long-term studies.

The rise of AI-driven drug discovery has also brought CAS No. 2742653-48-9 into the spotlight. Computational models frequently analyze its molecular descriptors and ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity) to predict its suitability for specific therapeutic targets. This aligns with the increasing use of machine learning in identifying lead compounds and reducing development timelines.

Another emerging application of 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride is in the field of epigenetics, where researchers explore its potential as a histone deacetylase (HDAC) modulator. Given the growing interest in epigenetic therapies for cancer and autoimmune diseases, this compound could play a pivotal role in future breakthroughs. Its structure-activity relationship (SAR) is also a subject of ongoing studies to refine its selectivity and efficacy.

For laboratories and manufacturers, sourcing high-quality 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride is essential. The compound's CAS registry number (2742653-48-9) ensures precise identification in global chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and confirm batch-to-batch consistency.

In summary, 2-(Piperidin-3-yl)ethane-1-sulfonamide hydrochloride (CAS No. 2742653-48-9) represents a versatile and pharmacologically relevant compound with broad implications for modern drug development. Its integration into high-content screening platforms and combinatorial chemistry libraries highlights its enduring value in scientific innovation. As research progresses, this molecule is poised to contribute to advancements in personalized medicine and therapeutic targeting, addressing unmet medical needs across diverse disease areas.